Cas no 898453-65-1 (4-{6-4-(2,4-dichlorobenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine)

• Product Name: 4-{6-4-(2,4-dichlorobenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine
• CAS No: 898453-65-1
• MF: C₁₉H₂₁Cl₂N₅O₂
• MW: 422.308341741562
• CID: 5483263
• Update Time: 2025-07-17

4-{6-4-(2,4-dichlorobenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,4-dichlorophenyl)[4-[6-(4-morpholinyl)-3-pyridazinyl]-1-piperazinyl]-
• 4-{6-4-(2,4-dichlorobenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine

• Inchi： 1S/C19H21Cl2N5O2/c20-14-1-2-15(16(21)13-14)19(27)26-7-5-24(6-8-26)17-3-4-18(23-22-17)25-9-11-28-12-10-25/h1-4,13H,5-12H2
• InChI Key： DUDAZAKWGJXLLY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1Cl)(N1CCN(C2=NN=C(N3CCOCC3)C=C2)CC1)=O

Additional information on 4-{6-4-(2,4-dichlorobenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine

Introduction to 4-{6-4-(2,4-dichlorobenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine (CAS No. 898453-65-1)

4-{6-4-(2,4-dichlorobenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine is a highly specialized chemical compound characterized by its intricate molecular structure. This compound, identified by the CAS number 898453-65-1, has garnered significant attention in the field of pharmaceutical research due to its unique pharmacological properties. The molecular architecture of this compound incorporates several key functional groups, including a piperazine ring, a pyridazine moiety, and a 2,4-dichlorobenzoyl substituent, which collectively contribute to its distinct chemical and biological characteristics.

The compound's structure is particularly noteworthy for its potential applications in the development of novel therapeutic agents. The presence of the piperazine ring suggests a possible role in modulating neurotransmitter systems, while the pyridazine moiety may contribute to interactions with specific biological targets. Furthermore, the 2,4-dichlorobenzoyl group introduces additional complexity, potentially influencing both the solubility and reactivity of the molecule.

In recent years, there has been growing interest in exploring the pharmacological potential of morpholine derivatives. Morpholine-based compounds have been investigated for their effects on various biological pathways, including those involved in inflammation, pain perception, and central nervous system function. The specific modification of 4-{6-4-(2,4-dichlorobenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine introduces new possibilities for therapeutic intervention by fine-tuning its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural features from different pharmacophoric regions allows for multiple points of interaction with biological targets. This multifaceted approach has been increasingly recognized as a powerful strategy in medicinal chemistry to enhance binding affinity and selectivity. The synthesis and characterization of such complex molecules require advanced techniques and methodologies, often involving multi-step organic synthesis and rigorous analytical validation.

The latest research in this area has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and high-throughput screening have become indispensable tools in evaluating the potential of novel compounds like 4-{6-4-(2,4-dichlorobenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine. These approaches enable researchers to predict binding interactions and optimize lead structures before proceeding to experimental validation.

Moreover, the study of this compound contributes to our broader understanding of how structural modifications can influence biological outcomes. The integration of advanced spectroscopic techniques and crystallographic studies has provided valuable insights into the conformational dynamics and binding modes of morpholine derivatives. Such detailed mechanistic understanding is crucial for designing molecules with improved therapeutic profiles.

The development of novel pharmaceuticals is a highly collaborative effort that often involves interdisciplinary teams comprising chemists, biologists, pharmacologists, and computer scientists. The case of 4-{6-4-(2,4-dichlorobenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine exemplifies this collaborative approach. By leveraging cutting-edge technologies and integrating diverse expertise, researchers can accelerate the discovery and development process significantly.

Future directions in the study of this compound may include exploring its potential in preclinical models to assess its efficacy and safety profile. Additionally, investigating its interactions with specific enzymes or receptors could provide further insights into its mechanism of action. Such studies are essential for translating laboratory findings into tangible therapeutic benefits for patients.

In conclusion, 4-{6-4-(2,4-dichlorobenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine (CAS No. 898453-65-1) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The ongoing exploration of this compound underscores the dynamic nature of drug discovery and development in modern medicine.